Isolation and characterisation of a novel thermally stable octahedral bicarbonato complex of bis(2-picolylamine)copper(ii): identification of rare monodentate coordination

Dalton Transactions Pub Date: 2003-02-17 DOI: 10.1039/B300548H

Abstract

A novel bicarbonate complex, [Cu(C5H4NCH2NH2)2(OCO2H)2] (1), has been synthesised under controlled pH and characterised by IR, UV-Vis spectroscopy, magnetic moment and thermal analysis; the coordination environment around the metal centre is elongated octahedral with two chelated bidentate amines in the square plane and the axial sites are occupied by two monodentate bicarbonate ligands.

Graphical abstract: Isolation and characterisation of a novel thermally stable octahedral bicarbonato complex of bis(2-picolylamine)copper(ii): identification of rare monodentate coordination
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